Cas no 2034579-69-4 (N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034579-69-4
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 5380002
• Update Time: 2025-05-19

N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[6-(2-Furanyl)-3-pyridinyl]methyl]-2-thiophenecarboxamide
• N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C15H12N2O2S/c18-15(14-4-2-8-20-14)17-10-11-5-6-12(16-9-11)13-3-1-7-19-13/h1-9H,10H2,(H,17,18)
• InChI Key： BDQGNTOAUXXKNU-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(C3=CC=CO3)N=C2)=O)SC=CC=1

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.1±50.0 °C(Predicted)
• pka: 13.35±0.46(Predicted)

Additional information on N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

Professional Introduction to N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide (CAS No. 2034579-69-4)

N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide, identified by its CAS number 2034579-69-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the integration of heterocyclic structures, which are widely recognized for their potential in modulating biological pathways and therapeutic applications.

The molecular framework of N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide encompasses a thiophene core, a pyridine ring substituted with a furan moiety, and an amide functional group. Such structural motifs are not only intriguing from a chemical perspective but also hold promise for developing novel pharmacological agents. The presence of the furan ring, in particular, introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on harnessing the potential of bioisosteric replacements and structural analogs to enhance drug-like properties. The incorporation of a thiophene ring into the molecular structure of N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide aligns with this trend, as thiophenes have been extensively studied for their role in various therapeutic contexts. For instance, they have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents due to their ability to interact with biological macromolecules in specific ways.

The pyridine-furan moiety within this compound is particularly noteworthy, as it has been implicated in several pharmacologically active molecules. The pyridine ring provides a hydrogen bond acceptor capability, which is crucial for stabilizing interactions with proteins and nucleic acids. Meanwhile, the furan ring introduces additional conformational flexibility and the potential for π-stacking interactions, which can further modulate binding affinity and selectivity.

From a synthetic chemistry standpoint, N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide exemplifies the intricate cross-coupling reactions and functional group transformations that are central to modern medicinal chemistry. The synthesis of this compound likely involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) may have been employed to construct the pyridine-furan scaffold.

The amide functional group at the terminal position of the molecule not only contributes to its solubility but also serves as a site for further derivatization. Amides are well-known for their ability to enhance metabolic stability while maintaining good bioavailability, making them a preferred choice in drug design. Additionally, amide-based motifs have been explored for their potential role in modulating enzyme activity and receptor binding.

In terms of biological activity, N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide may exhibit properties that are relevant to various therapeutic areas. For example, its structural features could make it a viable candidate for inhibiting kinases or other enzymes involved in signal transduction pathways. Recent studies have highlighted the importance of kinase inhibitors in treating cancers and inflammatory diseases, suggesting that this compound could be explored further in this context.

Moreover, the combination of heterocyclic rings with an amide group has been associated with neuroprotective effects in some preliminary investigations. The thiophene-pyridine-furan scaffold might interact with neurotransmitter receptors or ion channels, potentially leading to applications in neurodegenerative disorders such as Alzheimer's or Parkinson's disease. While these possibilities remain speculative at this stage, they underscore the broad utility that such molecular architectures can offer.

The development of novel drug candidates often involves rigorous computational modeling and experimental validation to assess their efficacy and safety profiles. Computational methods such as molecular docking simulations can provide insights into how N-{[6-(furan-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide might interact with target proteins or enzymes. These simulations can help identify key binding residues and optimize the compound's structure for improved potency.

In parallel, experimental studies would be conducted to confirm computational predictions and evaluate pharmacokinetic parameters. Techniques such as high-throughput screening (HTS) could be employed to assess the compound's activity against a diverse panel of biological targets. Additionally, pharmacokinetic studies would provide critical data on absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX), which are essential for determining its suitability for clinical development.

The growing interest in structure-based drug design has positioned compounds like N-{[6-(furan-2-yl)pyridin-3-y1]methyl}thiophene -2-carboxamide at the forefront of pharmaceutical innovation. By leveraging advances in synthetic chemistry and computational biology, researchers aim to develop molecules that not only exhibit high affinity for their targets but also possess favorable pharmacokinetic profiles. This compound represents an excellent example of how interdisciplinary approaches can lead to the discovery of novel therapeutic agents.

In conclusion, N-{[6-(furan - 2 - yl) py ridin - 3 - yl ]m eth yl }thioph ene - 2 - car boxam ide (CAS No . 2034579 - 69 - 4 ) is a promis ing compoun d with a complex molecular architecture that holds significant potential in pharmaceutical research . Its unique structural features , including th e thi o phene-p y ridine-fura n scaffold an d th e am ide fu nctio nal gro up , make it an attractive candidate f or further exploration i n dr ug discove ry . With continued investigation into its biological activity an d dr u g-like proper ties , this compoun d may contribute t o th e development o f n e w an d effective therapeutic agents .